Astrapterocarpan
Astrapterocarpan
Methylnissolin, also known as astrapterocarpan, belongs to the class of organic compounds known as pterocarpans. These are benzo-pyrano-furano-benzene compounds, containing the 6H-[1]benzofuro[3, 2-c]chromene skeleton. They are derivatives of isoflavonoids. Thus, methylnissolin is considered to be a flavonoid lipid molecule. Methylnissolin is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, methylnissolin is primarily located in the membrane (predicted from logP). Outside of the human body, methylnissolin can be found in alfalfa and pulses. This makes methylnissolin a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
73340-41-7
VCID:
VC0149853
InChI:
InChI=1S/C17H16O5/c1-19-13-6-5-10-12-8-21-14-7-9(18)3-4-11(14)15(12)22-16(10)17(13)20-2/h3-7,12,15,18H,8H2,1-2H3/t12-,15-/m0/s1
SMILES:
COC1=C(C2=C(C=C1)C3COC4=C(C3O2)C=CC(=C4)O)OC
Molecular Formula:
C17H16O5
Molecular Weight:
300.3 g/mol
Astrapterocarpan
CAS No.: 73340-41-7
Reference Standards
VCID: VC0149853
Molecular Formula: C17H16O5
Molecular Weight: 300.3 g/mol
| CAS No. | 73340-41-7 |
|---|---|
| Product Name | Astrapterocarpan |
| Molecular Formula | C17H16O5 |
| Molecular Weight | 300.3 g/mol |
| IUPAC Name | (6aR,11aR)-9,10-dimethoxy-6a,11a-dihydro-6H-[1]benzofuro[3,2-c]chromen-3-ol |
| Standard InChI | InChI=1S/C17H16O5/c1-19-13-6-5-10-12-8-21-14-7-9(18)3-4-11(14)15(12)22-16(10)17(13)20-2/h3-7,12,15,18H,8H2,1-2H3/t12-,15-/m0/s1 |
| Standard InChIKey | UOVGCLXUTLXAEC-WFASDCNBSA-N |
| Isomeric SMILES | COC1=C(C2=C(C=C1)[C@@H]3COC4=C([C@@H]3O2)C=CC(=C4)O)OC |
| SMILES | COC1=C(C2=C(C=C1)C3COC4=C(C3O2)C=CC(=C4)O)OC |
| Canonical SMILES | COC1=C(C2=C(C=C1)C3COC4=C(C3O2)C=CC(=C4)O)OC |
| Description | Methylnissolin, also known as astrapterocarpan, belongs to the class of organic compounds known as pterocarpans. These are benzo-pyrano-furano-benzene compounds, containing the 6H-[1]benzofuro[3, 2-c]chromene skeleton. They are derivatives of isoflavonoids. Thus, methylnissolin is considered to be a flavonoid lipid molecule. Methylnissolin is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, methylnissolin is primarily located in the membrane (predicted from logP). Outside of the human body, methylnissolin can be found in alfalfa and pulses. This makes methylnissolin a potential biomarker for the consumption of these food products. |
| PubChem Compound | 5319733 |
| Last Modified | Nov 11 2021 |
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